molecular formula C12H20N2O B2755002 N*1*-(2-Methoxy-benzyl)-N*1*-methyl-propane-1,3-diamine CAS No. 876717-78-1

N*1*-(2-Methoxy-benzyl)-N*1*-methyl-propane-1,3-diamine

Cat. No. B2755002
CAS RN: 876717-78-1
M. Wt: 208.305
InChI Key: RORYCJLCEZEEPQ-UHFFFAOYSA-N
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Description

N1-(2-Methoxy-benzyl)-N1-methyl-propane-1,3-diamine is a chemical compound with the CAS Number: 893595-46-5 . It has a molecular weight of 222.33 .


Chemical Reactions Analysis

The benzylic hydrogens of alkyl substituents on a benzene ring are activated toward free radical attack . Furthermore, SN1, SN2, and E1 reactions of benzylic halides show enhanced reactivity, due to the adjacent aromatic ring .

Scientific Research Applications

Medicinal Chemistry: Therapeutic Agents

N1-(2-Methoxy-benzyl)-N1-methyl-propane-1,3-diamine is a nitrogen-containing heterocyclic compound, which is a class of molecules that holds a significant position in medicinal chemistry. These molecules are often used as valuable sources of therapeutic agents . More than 75% of drugs approved by the FDA contain nitrogen-based heterocyclic moieties, and this compound could be part of the development of new pharmaceuticals with significant physiological properties .

Neuroleptic Activity: Potential Neuroleptics

This compound has been synthesized as part of a series of benzamides designed as potential neuroleptics . Neuroleptics, or antipsychotic drugs, are primarily used to manage psychosis, particularly in schizophrenia and bipolar disorder, indicating the compound’s potential application in the treatment of such conditions .

Organic Synthesis: Development of Novel Molecules

The compound is part of a broader class of nitrogen-based heterocycles that have been increasingly important in organic synthesis over the past two decades. It contributes to the development of novel molecules and composites with applications in chemical sciences .

Biological Activities: Pharmacologically Active Molecules

As a nitrogen-based heterocycle, N1-(2-Methoxy-benzyl)-N1-methyl-propane-1,3-diamine is likely to possess physiological and pharmacological properties. It could be a constituent of biologically important molecules such as vitamins, nucleic acids, pharmaceuticals, antibiotics, dyes, and agrochemicals .

Drug Design: Trends in Nitrogen-Based Moieties

The trends in the use of nitrogen-based moieties in drug design are highlighted by the compound’s structure. It could be involved in the development of different potent and competent candidates against various diseases, playing a role in the structure-activity relationship studies that are crucial for drug design .

Synthesis of Heterocycles: Fused Heterocycles

The compound may be used in the synthesis of related four-membered to seven-membered heterocycles, most of which show unique biological activities. This application is particularly relevant in the creation of new drugs and understanding their interactions at the molecular level .

properties

IUPAC Name

N'-[(2-methoxyphenyl)methyl]-N'-methylpropane-1,3-diamine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H20N2O/c1-14(9-5-8-13)10-11-6-3-4-7-12(11)15-2/h3-4,6-7H,5,8-10,13H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RORYCJLCEZEEPQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(CCCN)CC1=CC=CC=C1OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H20N2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

208.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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